Cas no 886497-99-0 (Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate)

• Product Name: Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate
• CAS No: 886497-99-0
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 871764
• PubChem ID: 7174183
• Update Time: 2025-04-19

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHOXY-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 4-(3-methoxyphenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
• Ethyl4-(3-methoxyphenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• 2,3-dihydro-4-(3-methoxyphenyl)-2-oxo-5-thiazolecarboxylic acid ethyl ester
• 886497-99-0
• A917779
• Ethyl 4-(3-methoxyphenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• AKOS026670673
• Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate

• MDL： MFCD06740425
• Inchi： 1S/C13H13NO4S/c1-3-18-12(15)11-10(14-13(16)19-11)8-5-4-6-9(7-8)17-2/h4-7H,3H2,1-2H3,(H,14,16)
• InChI Key： VSEIRTICAXEFIM-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1C(=O)OCC)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 279.05700
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 96.63000
• LogP: 2.28870

Ethyl 4-(3-Methoxyphenyl)-2-Oxo-2,3-Dihydro-1,3-Thiazole-5-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)